6-chloro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]-2-methylpyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]-2-methylpyridine-3-carboxamide
• InChI: InChI=1S/C16H13ClN4O2S/c1-9-12(7-8-13(17)18-9)15(22)20-16-19-14(21-24-16)10-3-5-11(23-2)6-4-10/h3-8H,1-2H3,(H,19,20,21,22)
• InChI Key: CDICKGNMXBNQFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)C(=O)NC2=NC(=NS2)C3=CC=C(C=C3)OC
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a thiadiazole ring, and a methoxyphenyl group. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of nitrogen, sulfur, and oxygen atoms could allow for various interactions with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its solubility, melting point, and stability could be influenced by the presence of the various functional groups.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and any potential biological activities. This could involve in vitro studies, in vivo studies, and possibly even clinical trials if the compound shows promise.